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Compound of Interest

Compound Name: cis-3-Hexenyl isobutyrate

Cat. No.: B1580806 Get Quote

Cis-3-Hexenyl isobutyrate, a carboxylic ester with the molecular formula C₁₀H₁₈O₂, is a

colorless liquid recognized for its potent green, fruity, and apple-like aroma.[1][2] This

compound is found naturally in spearmint oil, guava, and Chinese quince.[2][3] Due to its

unique olfactory profile, it is a valuable ingredient in the flavor and fragrance industries, used to

impart freshness and naturalness to perfumes, cosmetics, and food products.[1][4]

In a research and development context, the physical properties of a compound are

fundamental. Density, a measure of mass per unit volume, is a key indicator of a substance's

purity and identity. Variations in density can signify the presence of impurities, degradation, or

batch-to-batch inconsistency, making its accurate determination essential for ensuring the

quality and reliability of raw materials and finished products.[5]

Physicochemical Properties
A summary of the key physical and chemical properties of cis-3-Hexenyl isobutyrate is

presented below. These values are crucial for handling, storage, and application of the

compound.
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Property Value Source(s)

CAS Number 41519-23-7 [1][3]

Molecular Formula C₁₀H₁₈O₂ [1][6]

Molecular Weight 170.25 g/mol [1][6]

Appearance Colorless liquid [1][6]

Density Approx. 0.878 - 0.88 g/mL [1][2]

(at 25 °C) [2][7]

Boiling Point 92 °C at 20 mmHg [2][7]

Flash Point 67 °C - 85 °C [6][7][8]

Refractive Index 1.424 - 1.432 at 20°C [1][6]

Solubility
Practically insoluble in water;

soluble in alcohol and oils.
[2]

The Principle of Density Measurement for Liquids
The density (ρ) of a substance is an intrinsic property defined as its mass (m) per unit volume

(V).

Density (ρ) = Mass (m) / Volume (V)[9]

For high-precision applications, the gravimetric method using a pycnometer is a trusted and

widely used technique.[5] This method relies on Archimedes' principle and involves determining

the mass of a precise, known volume of the liquid. A pycnometer is a glass flask with a

precisely calibrated volume, enabling the accurate measurement of a liquid's density by

weighing the flask empty, filled with a reference liquid (like deionized water), and filled with the

sample liquid.[5] The use of a reference standard makes the protocol a self-validating system,

as the accuracy of the pycnometer's volume is confirmed before measuring the sample.

Experimental Protocol: Density Determination by
Pycnometry
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This section details a step-by-step methodology for the precise determination of the density of

cis-3-Hexenyl isobutyrate.

Causality and Experimental Design
The choice of the pycnometric method is deliberate. It offers high precision and accuracy,

which is paramount when density is used as a quality control parameter. Temperature control is

critical because a liquid's volume, and thus its density, changes with temperature. Therefore, all

measurements must be conducted at a constant, recorded temperature, typically 25 °C.

Materials and Equipment
cis-3-Hexenyl isobutyrate sample (≥98% purity)[7]

Pycnometer (Gay-Lussac type, 25 mL)

Analytical Balance (readable to ±0.0001 g)

Digital Thermometer (calibrated, accurate to ±0.1 °C)

Water Bath (thermostatically controlled)

Deionized Water (Type II or better)

Acetone (reagent grade, for cleaning)

Lint-free wipes

Pipettes

Step-by-Step Methodology
Part A: Pycnometer Preparation and Calibration

Cleaning: Thoroughly clean the pycnometer and its stopper with acetone, followed by

deionized water.

Drying: Dry the pycnometer completely in an oven at 105 °C for one hour. Allow it to cool to

ambient temperature in a desiccator.
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Mass of Empty Pycnometer: Weigh the clean, dry pycnometer with its stopper on the

analytical balance. Record this mass as m₁.

Part B: Calibration with Deionized Water

Filling: Fill the pycnometer with deionized water that has been equilibrated to the target

temperature (e.g., 25 °C). Insert the stopper, allowing excess water to exit through the

capillary.

Thermostating: Submerge the filled pycnometer in the constant-temperature water bath set

to 25 °C for at least 30 minutes to ensure thermal equilibrium.

Final Volume Adjustment: Remove the pycnometer from the bath. Carefully wipe all exterior

surfaces dry with a lint-free wipe. Ensure the liquid level is exactly at the calibration mark (if

applicable) or that the capillary is full.

Mass of Pycnometer + Water: Weigh the pycnometer filled with water. Record this mass as

m₂.

Reference Density: Note the density of water (ρ_water) at 25 °C from a standard reference

table (approx. 0.99704 g/mL).

Part C: Measurement of cis-3-Hexenyl isobutyrate

Cleaning and Drying: Empty the pycnometer, rinse it with acetone, and dry it completely as

described in Part A.

Filling: Fill the dry pycnometer with the cis-3-Hexenyl isobutyrate sample.

Thermostating: Equilibrate the filled pycnometer in the 25 °C water bath for 30 minutes.

Final Volume Adjustment & Drying: Adjust the volume and thoroughly dry the exterior as

done with the water standard.

Mass of Pycnometer + Sample: Weigh the pycnometer filled with the sample. Record this

mass as m₃.
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Caption: Experimental workflow for density determination using a pycnometer.

Data Calculation and Analysis
Mass of Water (m_water):

m_water = m₂ - m₁

Volume of Pycnometer (Vp):

Vp = m_water / ρ_water

This step uses the known density of water to precisely calculate the internal volume of the

pycnometer at the experimental temperature.

Mass of Sample (m_sample):

m_sample = m₃ - m₁

Density of cis-3-Hexenyl isobutyrate (ρ_sample):

ρ_sample = m_sample / Vp

The final result should be reported with the corresponding temperature, for example, 0.878

g/mL at 25 °C.

Sources of Error:

Temperature Fluctuations: The most significant source of error. Ensure the water bath

maintains a stable temperature.

Air Bubbles: Trapped air bubbles in the pycnometer will lead to an underestimation of mass

and an inaccurate density value.

Incomplete Drying: Any residual solvent or water will alter the mass measurements.

Handling Errors: Fingerprints on the pycnometer can add measurable mass. Always handle

with gloves or lint-free wipes.
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Safety and Handling
cis-3-Hexenyl isobutyrate is a combustible liquid and can cause skin and serious eye

irritation.[8][10]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields, and a lab coat.[8][11]

Handling: Use only in a well-ventilated area. Keep away from heat, sparks, and open flames.

[10][11]

First Aid:

Skin Contact: Wash with plenty of soap and water. If irritation occurs, seek medical advice.

[8][10]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.[8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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